Cas no 2034564-98-0 (methyl 4-((3-(tetrahydro-2H-pyran-4-yl)ureido)methyl)piperidine-1-carboxylate)

• Product Name: methyl 4-((3-(tetrahydro-2H-pyran-4-yl)ureido)methyl)piperidine-1-carboxylate
• CAS No: 2034564-98-0
• MF: C₁₄H₂₅N₃O₄
• MW: 299.366003751755
• CID: 6621310
• PubChem ID: 91812795
• Update Time: 2025-06-07

methyl 4-((3-(tetrahydro-2H-pyran-4-yl)ureido)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• F6089-9774
• AKOS025313725
• methyl 4-((3-(tetrahydro-2H-pyran-4-yl)ureido)methyl)piperidine-1-carboxylate
• methyl 4-[(oxan-4-ylcarbamoylamino)methyl]piperidine-1-carboxylate
• 2034564-98-0
• methyl 4-({[(oxan-4-yl)carbamoyl]amino}methyl)piperidine-1-carboxylate
• CHEMBL4987125

• Inchi： 1S/C14H25N3O4/c1-20-14(19)17-6-2-11(3-7-17)10-15-13(18)16-12-4-8-21-9-5-12/h11-12H,2-10H2,1H3,(H2,15,16,18)
• InChI Key： ZOPNHRFOVVXJAM-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)NC(NCC1CCN(C(=O)OC)CC1)=O

Computed Properties

• Exact Mass: 299.18450629g/mol
• Monoisotopic Mass: 299.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on methyl 4-((3-(tetrahydro-2H-pyran-4-yl)ureido)methyl)piperidine-1-carboxylate

Methyl 4-((3-(Tetrahydro-2H-pyran-4-yl)ureido)methyl)piperidine-1-carboxylate (CAS No. 2034564-98-0): A Comprehensive Overview

Methyl 4-((3-(tetrahydro-2H-pyran-4-yl)ureido)methyl)piperidine-1-carboxylate, identified by its CAS number 2034564-98-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug discovery and development. The intricate architecture of this molecule, featuring a piperidine core linked to a ureido group and a tetrahydro-2H-pyran moiety, suggests multifaceted interactions with biological targets, making it a promising candidate for further exploration.

The piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to enhance binding affinity and selectivity towards various biological targets. In particular, piperidine derivatives have been extensively studied for their role in modulating enzyme activity and receptor interactions. The presence of the ureido group in the molecular structure of Methyl 4-((3-(tetrahydro-2H-pyran-4-yl)ureido)methyl)piperidine-1-carboxylate introduces additional hydrogen bonding capabilities, which can be crucial for stabilizing protein-ligand interactions. This feature makes the compound particularly interesting for designing molecules with enhanced binding properties.

The tetrahydro-2H-pyran-4-yl substituent adds another layer of complexity to the molecule, contributing to its overall stereochemistry and potentially influencing its pharmacokinetic properties. Tetrahydropyran derivatives are known for their stability and solubility characteristics, which can be advantageous in formulation development. Recent studies have highlighted the importance of such structural motifs in enhancing drug-like properties, including metabolic stability and oral bioavailability. The incorporation of the tetrahydro-2H-pyran group in Methyl 4-((3-(tetrahydro-2H-pyran-4-yl)ureido)methyl)piperidine-1-carboxylate may thus contribute to its overall suitability as a lead compound in pharmaceutical research.

In the realm of drug discovery, Methyl 4-((3-(tetrahydro-2H-pyran-4-yl)ureido)methyl)piperidine-1-carboxylate represents a novel scaffold that could be exploited for developing new therapeutic agents. The combination of the piperidine core, the ureido moiety, and the tetrahydro-2H-pyran substituent creates a unique chemical entity with potential applications across multiple therapeutic areas. For instance, this compound may exhibit inhibitory activity against enzymes or receptors involved in diseases such as cancer, inflammation, or neurological disorders. The precise arrangement of functional groups within its structure suggests that it could interact with biological targets in a highly specific manner.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like Methyl 4-((3-(tetrahydro-2H-pyran-4-yliodo)methyl)piperidine-1-carboxylate) towards various biological targets. These computational studies can provide valuable insights into the compound's potential pharmacological activity and help guide experimental efforts. By leveraging these tools, scientists can optimize the molecular structure to enhance potency, selectivity, and pharmacokinetic properties. The integration of computational methods with traditional experimental approaches has become indispensable in modern drug discovery pipelines.

The synthesis of Methyl 4-((3-(tetrahydro-2H-pyran-yliodo)methyl)piperidine-l-carboxylate presents unique challenges due to its complex architecture. However, recent developments in synthetic chemistry have provided new methodologies for constructing such intricate molecules efficiently. Techniques such as transition metal-catalyzed cross-coupling reactions and fragment-based assembly have been instrumental in building complex scaffolds like this one. These advances have significantly reduced the time and resources required for synthesizing novel compounds, accelerating the pace of drug discovery.

In conclusion, Methyl 4-((3-(tetrahydro-H-pyrar-rfcluridm)methvl)piperidme-l-carboxylate (CAS No. 2034564-G8-GO) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure, featuring a piperidine core linked to a ureido group and a tetrahydropyranyl substituent, makes it an attractive candidate for further exploration. The combination of computational studies and advanced synthetic methodologies will be crucial in elucidating its pharmacological properties and developing novel therapeutic agents based on this scaffold.